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Compound of Interest

Compound Name: Dalpiciclib hydrochloride

Cat. No.: B10829879 Get Quote

Dalpiciclib Hydrochloride Technical Support
Center
Welcome to the technical support center for dalpiciclib hydrochloride. This resource is

designed to provide researchers, scientists, and drug development professionals with

comprehensive guidance on the solubility, handling, and use of dalpiciclib hydrochloride in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is dalpiciclib hydrochloride and what is its mechanism of action?

Dalpiciclib hydrochloride is an orally active and highly selective inhibitor of Cyclin-Dependent

Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6).[1][2][3][4] Its IC50 values are

approximately 12.4 nM for CDK4 and 9.9 nM for CDK6.[1] By inhibiting CDK4 and CDK6,

dalpiciclib prevents the phosphorylation of the Retinoblastoma (Rb) protein.[5][6] This, in turn,

induces G1 cell cycle arrest and inhibits cell proliferation in retinoblastoma-positive tumor cells.

[4][5][6] Dalpiciclib has shown antitumor activity in various cancers, including breast cancer and

esophageal squamous cell carcinoma.[1][2][7][3][4]
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Stock Solution Preparation Workflow

Start: Weigh Dalpiciclib HCl Add fresh, anhydrous DMSO Vortex thoroughly
Ultrasonicate in a water bath Warm gently (up to 60°C) if necessary

Check for complete dissolution

Not Dissolved
Aliquot into single-use vials

Dissolved
Store at -20°C or -80°C End: Ready for use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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